Cas no 1804794-49-7 (5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804794-49-7
• MF: C₉H₆BrF₃INO₃
• MW: 439.952524662018
• CID: 4836648
• Update Time: 2025-05-24

5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6BrF3INO3/c10-2-4-3-15-8(14)7(18-9(11,12)13)5(4)1-6(16)17/h3H,1-2H2,(H,16,17)
• InChI Key： KNJLZLHRJJJUOW-UHFFFAOYSA-N
• SMILES： IC1=C(C(CC(=O)O)=C(C=N1)CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804794-49-7)

5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804794-49-7) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of both bromomethyl and iodo substituents, as well as a trifluoromethoxy group, make it an invaluable intermediate for the development of novel bioactive molecules. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities and therapeutic potential.

The bromomethyl moiety in the molecule serves as a reactive handle for further functionalization, enabling the facile introduction of various pharmacophores. This reactivity has been exploited in multiple synthetic pathways, particularly in the construction of complex heterocyclic frameworks. The iodo substituent, on the other hand, provides an additional site for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in modern drug discovery for generating diverse molecular libraries.

The trifluoromethoxy group is another key feature that enhances the compound's utility. Trifluoromethylation is a powerful tool in medicinal chemistry due to the electron-withdrawing nature of fluorine atoms, which can modulate the electronic properties of adjacent functional groups. This modification often leads to improved metabolic stability, binding affinity, and overall pharmacological efficacy. The combination of these three distinct functional groups makes 5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid a cornerstone in synthetic strategies aimed at developing next-generation therapeutics.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug design. Pyridines are known for their ability to interact with biological targets such as enzymes and receptors through hydrogen bonding and hydrophobic interactions. The structural motif of 5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid has been leveraged to create molecules with enhanced binding properties. For instance, modifications at the 2-position (iodo) and 3-position (trifluoromethoxy) have been shown to fine-tune receptor selectivity, while the 4-carboxylic acid group offers opportunities for further derivatization into amides or esters.

In the context of contemporary drug discovery, this compound has found applications in several high-profile research projects. One notable area is the development of kinase inhibitors, where pyridine-based scaffolds are frequently employed due to their favorable pharmacokinetic profiles. The reactivity of the bromomethyl group allows for rapid diversification of these scaffolds, enabling researchers to explore a wide range of structural permutations efficiently. Additionally, the presence of both iodine and trifluoromethoxy groups provides multiple points for further chemical manipulation, facilitating the synthesis of analogs with tailored properties.

The role of 5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid extends beyond kinase inhibitors. It has also been utilized in the synthesis of G protein-coupled receptor (GPCR) modulators, which are critical targets for numerous therapeutic areas including cardiovascular diseases and neurological disorders. The ability to introduce fluorinated moieties at specific positions enhances ligand potency and selectivity, making this compound an attractive building block for GPCR-focused campaigns.

Another emerging application is in the development of antiviral agents. The pyridine core is a common feature in many antiviral drugs due to its ability to mimic natural substrates or interfere with viral replication mechanisms. Researchers have harnessed the synthetic potential of 5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid to generate novel antiviral candidates by incorporating additional pharmacophores through cross-coupling reactions or other transformation strategies.

The chemical synthesis of this compound involves multi-step processes that highlight its synthetic utility. Typically, it is prepared by halogenation and functional group interconversion starting from commercially available pyridine precursors. The introduction of the bromomethyl, iodo, and trifluoromethoxy groups requires careful optimization to ensure high yields and purity. Modern synthetic methodologies often employ transition metal catalysis to facilitate these transformations efficiently.

The spectroscopic and analytical characterization of 5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid is crucial for ensuring its identity and purity before it is used in downstream applications. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, is employed to confirm the structural integrity. Mass spectrometry (MS) provides additional confirmation through high-resolution mass analysis. Additionally, X-ray crystallography may be utilized if single crystals are obtained, offering an unambiguous three-dimensional structure.

In conclusion,5-(Bromomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804794-49-7) represents a synthetically rich intermediate with broad applicability in pharmaceutical research. Its unique combination of reactive sites—namely,bromomethyl, iodo, and trifluoromethoxy—makes it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies,this compound will undoubtedly remain at the forefront of drug discovery efforts.